![molecular formula C16H20N2O2 B6637072 N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide](/img/structure/B6637072.png)
N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide, also known as GW501516, is a selective agonist of peroxisome proliferator-activated receptor delta (PPARδ). It was initially developed as a potential treatment for metabolic disorders such as obesity and type 2 diabetes. However, it gained notoriety in the sports world as a performance-enhancing drug due to its ability to increase endurance and fat oxidation. Despite its potential benefits, the use of GW501516 in humans is prohibited by the World Anti-Doping Agency.
Mechanism of Action
N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide activates PPARδ, a nuclear receptor that plays a critical role in regulating lipid metabolism, glucose homeostasis, and inflammation. Activation of PPARδ leads to increased expression of genes involved in fatty acid oxidation and mitochondrial biogenesis, resulting in enhanced energy production and improved endurance. PPARδ activation also reduces inflammation and improves insulin sensitivity, making it a potential therapeutic target for metabolic disorders.
Biochemical and Physiological Effects
This compound has been shown to increase endurance and fat oxidation in animal models. It also improves glucose tolerance and insulin sensitivity, indicating its potential use in treating metabolic disorders. Additionally, this compound has been shown to reduce inflammation and oxidative stress, which are both implicated in the development of cardiovascular disease.
Advantages and Limitations for Lab Experiments
N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide is a potent and selective agonist of PPARδ, making it a valuable tool for studying the physiological effects of PPARδ activation. However, its use in lab experiments is limited by its low solubility and stability, which can make it challenging to administer and store. Additionally, this compound has been shown to have off-target effects, which can complicate the interpretation of experimental results.
Future Directions
Despite its potential benefits, the use of N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide in humans is prohibited due to safety concerns. Future research should focus on developing safer and more effective PPARδ agonists that can be used to treat metabolic disorders and improve athletic performance. Additionally, further studies are needed to fully understand the mechanisms underlying the effects of PPARδ activation and to identify potential off-target effects of this compound.
Synthesis Methods
The synthesis of N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide involves several steps, including the condensation of indole-3-acetic acid with cyclopentanone, followed by reduction of the resulting ketoester to the corresponding alcohol. The alcohol is then acetylated to form the final product. The overall yield of the synthesis is low, which makes it challenging to produce large quantities of this compound.
Scientific Research Applications
N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide has been extensively studied in animal models, where it has shown promising results in improving metabolic function and reducing the risk of cardiovascular disease. It has also been investigated for its potential use in treating cancer, as PPARδ activation has been shown to inhibit tumor growth. Additionally, this compound has been used in research to study the effects of exercise on skeletal muscle metabolism.
properties
IUPAC Name |
N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2/c19-12-16(8-3-4-9-16)17-15(20)11-18-10-7-13-5-1-2-6-14(13)18/h1-2,5-7,10,19H,3-4,8-9,11-12H2,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSUYMYAATYERBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CO)NC(=O)CN2C=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.